Heptanal

• CAS No.: 111-71-7
• Product Name: Heptanal
• Molecular Formula: C7H14O
• Molecular Weight: 114.19 g/mol
• IUPAC Name: heptanal
• Standard InChI: InChI=1S/C7H14O/c1-2-3-4-5-6-7-8/h7H,2-6H2,1H3
• Standard InChIKey: FXHGMKSSBGDXIY-UHFFFAOYSA-N
• SMILES: CCCCCCC=O
• Canonical SMILES: CCCCCCC=O
• Boiling Point: 307 °F at 760 mm Hg (NTP, 1992); 152.8 °C
• Colorform: Oily colorless liquid
• Density: 0.8495 at 68 °F (NTP, 1992); d20 0.82; 0.82162 g/cu cm at 25 °C; 0.814-0.819
• Flash Point: 95 °F (NTP, 1992); 48 °C (closed cup)
• Melting Point: -45 °F (NTP, 1992); -43.3 °C; Mp -43.3 °; -43.3°C
• Physical Description: N-heptaldehyde appears as a colorless, oily liquid with a penetrating fruity odor. Insoluble in water and less dense than water. Hence floats on water. Flash point near 141°F. Used to make perfumes and pharmaceuticals.; Liquid; colourless to slightly yellow liquid/penetrating, oily odou
• Description: Heptanal is an n-alkanal resulting from the oxidation of the alcoholic hydroxy group of heptan-1-ol to the corresponding aldehyde. An endogenous aldehyde coming from membrane lipid oxidation, it is found in the blood of lung cancer patients and has been regarded as a potential biomarker of lung cancer. It has a role as a biomarker. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde.; Enanthaldehyde, also known as heptaldehyde or enanthal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, enanthaldehyde is considered to be a fatty aldehyde lipid molecule. Enanthaldehyde exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Enanthaldehyde has been detected in multiple biofluids, such as feces, saliva, and blood. Enanthaldehyde exists in all eukaryotes, ranging from yeast to humans. Enanthaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as papaya, pineappple sage, hyssop, and parsnip. This makes enanthaldehyde a potential biomarker for the consumption of these food products. Enanthaldehyde is a potentially toxic compound. Enanthaldehyde has been linked to the inborn metabolic disorders including celiac disease.; N-heptaldehyde appears as a colorless, oily liquid with a penetrating fruity odor. Insoluble in water and less dense than water. Hence floats on water. Flash point near 141°F. Used to make perfumes and pharmaceuticals.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.01 M; 1.25 mg/mL at 25 °C; Miscible with alcohol, ether. Soluble in 3 volumes of 60% alcohol.; 1:12 IN 50% ALC, 1:4 IN 60% ALC, 1:2 IN 70% ALC; Slightly soluble in carbon tetrachloride; miscible with ethanol, ethyl ether; In water, 1,250 mg/L at 25 °C; slightly soluble in water; miscible with alcohol, ether, fixed oils; 1 ml in 2 ml 70% alcohol (in ethanol)
• Synonyms: 1-Heptaldehyde; Enanthal; Enanthaldehyde; Enanthic aldehyde; Enanthole; Heptaldehyde; Heptanaldehyde; Heptyl aldehyde; NSC 2190; Oenanthal; Oenanthaldehyde; Oenanthic Aldehyde; Oenanthol; n-Heptaldehyde; n-Heptanal; n-Heptylaldehyde
• Vapor Density: 3.9 (NTP, 1992) (Relative to Air); 3.9 (Air = 1)
• Vapor Pressure: 3 mm Hg at 77 °F ; 5 mm Hg at 90.9° F (NTP, 1992); 3.52 mmHg; 3.52 mm Hg at 25 °C
• PubChem Compound: 8130
• Last Modified: Nov 11 2021